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Introduction

Samarium-Cobalt (SmCo) magnets are a class of rare-earth permanent magnets renowned for

their exceptional performance at elevated temperatures, high resistance to corrosion, and

excellent thermal stability.[1][2][3] These characteristics make them indispensable in

demanding applications such as high-performance motors, generators, sensors, and actuators,

particularly within the aerospace, automotive, and industrial sectors.[4][5][6] This document

provides detailed application notes and protocols for researchers and engineers considering

SmCo magnets for high-temperature motor applications.

Key Characteristics of SmCo Magnets
SmCo magnets are primarily composed of samarium and cobalt and are categorized into two

main series: SmCo5 (1:5 series) and Sm2Co17 (2:17 series).[1][7]

SmCo5: This series has a composition of one samarium atom to five cobalt atoms. They

offer good magnetic properties and can operate at temperatures up to 250°C.[1][8] SmCo5

magnets are also less brittle than their Sm2Co17 counterparts, making them easier to

machine into intricate shapes.[8]

Sm2Co17: Composed of two samarium atoms to seventeen cobalt atoms, this series

exhibits superior magnetic performance and can withstand even higher temperatures,
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typically up to 350°C, with some specialized grades functioning at up to 550°C.[1][9]

Sm2Co17 is the more common choice for high-temperature motor applications due to its

higher magnetic strength and resistance to demagnetization.[8]

Key advantages of SmCo magnets in high-temperature motor applications include:

High Operating Temperatures: SmCo magnets can operate effectively at temperatures where

other powerful magnets, like Neodymium (NdFeB) magnets, would suffer significant

performance degradation.[1][4][10] Standard NdFeB magnets typically have a maximum

operating temperature of around 80°C to 150°C, whereas SmCo magnets can function

reliably at 250°C to 350°C and even higher for specialized grades.[11][12]

Excellent Thermal Stability: SmCo magnets have a low reversible temperature coefficient of

remanence (Br), meaning their magnetic output changes minimally with temperature

fluctuations.[1][13] This ensures consistent and predictable motor performance across a wide

temperature range. The temperature coefficient for SmCo is around -0.03% to -0.05% per

degree Celsius, compared to approximately -0.11% per degree Celsius for NdFeB magnets.

[13][14]

High Coercivity: Coercivity is a measure of a material's resistance to demagnetization. SmCo

magnets possess high intrinsic coercivity, which allows them to maintain their magnetic

properties in the presence of strong external magnetic fields and at elevated temperatures.

[2][11]

Corrosion Resistance: Unlike NdFeB magnets, which are prone to oxidation and require

protective coatings, SmCo magnets exhibit excellent resistance to corrosion and oxidation.

[3][6][11] This makes them suitable for use in harsh operating environments without the need

for additional surface treatments.

Data Presentation: Comparative Properties of
Permanent Magnets
The following tables summarize the key quantitative data for different permanent magnet types,

highlighting the advantages of SmCo magnets in high-temperature applications.

Table 1: General Comparison of Permanent Magnet Properties
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Property
Samarium
Cobalt (SmCo)

Neodymium
(NdFeB)

Alnico
Ferrite
(Ceramic)

Max. Energy

Product (BH)max

(MGOe)

20 - 32[5] 35 - 52[5] 5 - 10 3 - 5

Max. Operating

Temperature (°C)
250 - 350[5][15] 80 - 200[5] 450 - 550[10] 250[16]

Curie

Temperature (°C)
700 - 800[3] 310 - 370[10] 700 - 850 450

Reversible Temp.

Coefficient of Br

(%/°C)

-0.03 to -0.05[1]

[3]
-0.11[14] -0.02 -0.2

Corrosion

Resistance
Excellent[5]

Moderate

(requires

coating)[5]

Excellent Excellent

Table 2: Properties of Common SmCo Magnet Grades

Grade
Remanence
(Br) (kG)

Coercive
Force (Hci)
(kOe)

Max. Energy
Product
(BH)max
(MGOe)

Max.
Operating
Temp. (°C)

SmCo 18 8.5 - 9.2 15 - 20 16 - 19 250

SmCo 22 9.0 - 10.0 20 - 28 20 - 23 300

SmCo 26 10.0 - 10.8 15 - 25 24 - 28 300

SmCo 30 10.6 - 11.2 17 - 25 28 - 31 350

EEC 24-T400 10[9] >18 22 - 25 400[9]

EEC 20-T500 9.2[9] >15 18 - 21 500[9]

EEC 18-T550 8.7[9] >15 16 - 19 550[9]
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Experimental Protocols
Protocol 1: Measurement of Magnetic Properties at Elevated Temperatures

This protocol outlines the procedure for characterizing the magnetic properties of SmCo

magnets at various temperatures using a Vibrating Sample Magnetometer (VSM) or a Pulsed

Field Magnetometer (PFM) equipped with a high-temperature sample holder.

Objective: To determine the remanence (Br), coercivity (Hci), and maximum energy product

((BH)max) of SmCo magnets as a function of temperature.

Materials and Equipment:

Vibrating Sample Magnetometer (VSM) or Pulsed Field Magnetometer (PFM)

High-temperature furnace or sample holder compatible with the magnetometer

Thermocouple and temperature controller

SmCo magnet sample of known dimensions

Non-magnetic sample holder

Procedure:

Sample Preparation: Secure the SmCo magnet sample in the non-magnetic sample holder.

Ensure the sample is properly centered.

Initial Measurement at Room Temperature:

Place the sample in the magnetometer.

Apply a saturating magnetic field to fully magnetize the sample.

Measure the complete hysteresis loop (B-H or M-H curve) of the sample.

From the hysteresis loop, determine the values of Br, Hci, and (BH)max at room

temperature.
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High-Temperature Measurements:

Set the desired temperature using the temperature controller.

Allow the sample to reach thermal equilibrium at the set temperature.

Repeat the hysteresis loop measurement as described in step 2.

Record the values of Br, Hci, and (BH)max at the elevated temperature.

Incremental Temperature Testing: Repeat step 3 for a range of temperatures relevant to the

intended motor application (e.g., in 50°C increments up to the maximum expected operating

temperature).

Data Analysis: Plot the measured magnetic properties (Br, Hci, (BH)max) as a function of

temperature to characterize the thermal performance of the magnet.

Protocol 2: Thermal Stability and Demagnetization Testing

This protocol describes a method to assess the irreversible and reversible magnetic losses of

SmCo magnets after exposure to elevated temperatures.

Objective: To quantify the extent of permanent demagnetization and reversible magnetic loss

after thermal cycling.

Materials and Equipment:

High-temperature oven with precise temperature control

Fluxmeter or Gaussmeter with a suitable probe

Helmholtz coils (for remagnetization, if necessary)

SmCo magnet sample

Procedure:
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Initial Flux Measurement: At room temperature, measure the magnetic flux or magnetic field

at a specific point on the surface of the magnet sample. Record this as the initial value.

Thermal Exposure:

Place the magnet sample in the oven.

Ramp up the temperature to the desired test temperature at a controlled rate.

Hold the magnet at the test temperature for a specified duration (e.g., 1 hour).

Hot Measurement (Optional): If the measurement setup allows, measure the magnetic flux

while the magnet is still at the elevated temperature. This will indicate the total magnetic loss

(reversible + irreversible).

Cooling and Post-Exposure Measurement:

Cool the magnet back to room temperature.

Measure the magnetic flux again at the same point as in step 1.

Calculation of Losses:

Irreversible Loss (%):[(Initial Flux - Post-Exposure Flux) / Initial Flux] * 100

Reversible Loss (%):[(Post-Exposure Flux at Room Temp - Flux at Elevated Temp) / Initial

Flux] * 100

Remagnetization and Recovery:

If irreversible losses are observed, attempt to remagnetize the sample using the Helmholtz

coils.

Measure the magnetic flux after remagnetization to determine if the initial magnetic

properties can be fully recovered.

Visualizations
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Caption: Workflow for selecting the appropriate SmCo magnet for a high-temperature motor

application.
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Caption: Experimental setup for high-temperature magnetic characterization of SmCo magnets.

Conclusion
SmCo magnets are a critical enabling technology for high-performance motors operating in

extreme temperature environments. Their superior thermal stability, high coercivity, and

excellent corrosion resistance provide a reliable solution where other permanent magnets may

fail.[1][2][3] By carefully selecting the appropriate SmCo grade and validating its performance

through rigorous high-temperature testing, engineers and researchers can design and build

robust and efficient motors for the most demanding applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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